Cas no 141305-44-4 (Thiazole, 3-oxide)

Thiazole, 3-oxide structure
Thiazole, 3-oxide structure
Thiazole, 3-oxide
141305-44-4
C3H3NOS
101.12702
101717
15179916

Thiazole, 3-oxide Properties

Names and Identifiers

    • Thiazole, 3-oxide
    • 3-oxido-1,3-thiazol-3-ium
    • THIAZOLE N-OXIDE
    • DTXSID50569692
    • 3-Oxo-1,3lambda~5~-thiazole
    • 141305-44-4
    • SCHEMBL503359
    • +Expand
    • GOAOVHAQURCJSU-UHFFFAOYSA-N
    • InChI=1S/C3H3NOS/c5-4-1-2-6-3-4/h1-3H
    • S1C=C[N+]([O-])=C1

Computed Properties

  • 100.99359
  • 0
  • 2
  • 0
  • 100.99353489g/mol
  • 6
  • 50.1
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 0.6
  • 53.7Ų

Experimental Properties

  • 26.94

Thiazole, 3-oxide Related Literature

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